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Compound of Interest

Compound Name: Methyl-d3 triflate
CAS No.: 73900-07-9
Cat. No.: B121399
Get Quote
. J

Methyl-d3 triflate is a "super-electrophile.” The triflate anion (

) is one of the best known leaving groups (
of conjugate acid
), making the methyl-oxygen bond exceptionally weak and reactive toward nucleophiles.

Table 1: Comparative Properties of Methyl Triflate Species
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Methyl Triflate ( Methyl-d3 Triflate (
Property Relevance

) )
CAS Number 333-27-7 73900-07-9 Identity verification
Boiling Point 99-100 °C 94-99 °C Distillation parameters

) Stoichiometric
Density 1.45 g/mL 1.48-1.50 g/mL )
calculation

Flash Point 38°C ~38 °C Flammability hazard
Leaving Group Ability faster than lodide Comparable Alkylation kinetics
Isotope Effect ( A ~1.05-1.10 Slight kinetic
) (Secondary) retardation

The Deuterium Isotope Effect: While the primary kinetic isotope effect (KIE) is negligible (since
the C-D bond is not broken during methylation), a secondary KIE exists. The slightly shorter C-
D bond length and increased steric shielding render CDsOTf marginally more stable to
nucleophilic attack than CHsOTHf, but for safety and handling purposes, they must be treated as
identical.

Part 2: Thermal Stability and Decomposition
MechanismsJ[1]

The instability of Methyl-d3 triflate is often misunderstood. It is thermally stable up to its boiling
point only in the total absence of moisture and nucleophilic impurities. Decomposition is driven
by two distinct pathways: Hydrolysis (extrinsic) and Autocatalytic Thermal Degradation
(intrinsic).

Hydrolytic Decomposition (The Primary Hazard)

Upon contact with moisture, CD3OTf hydrolyzes exothermically. This reaction is autocatalytic
because the byproduct, Triflic Acid (TfOH), is a strong acid that can catalyze further
degradation of the ester or protonate other functional groups.
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Thermal Decomposition

Pure CDsOTTf can be distilled at atmospheric pressure (approx. 100°C). However, prolonged
heating or "distillation to dryness" triggers decomposition.

o Ether Formation: Two molecules of CDsOTf react to form Dimethyl-d6 ether (
) and Triflic Anhydride (

)

e Pyrolysis: At temperatures >150°C (or in the presence of residue), the molecule fragments
into

radicals, and fluorinated tars.

Visualizing the Decomposition Pathways The following diagram illustrates the divergence
between moisture-induced breakdown and heat-induced rearrangement.
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Figure 1: Divergent decomposition pathways of Methyl-d3 triflate triggered by moisture vs.
thermal stress.

Part 3: Storage and Handling Protocols|[2]

To maintain reagent integrity (>99% D-incorporation) and safety, a "Zero-Moisture" chain of

custody is required.

Storage Specifications

o Temperature: 2°C to 8°C. (Do not freeze, as phase changes can compromise septum
integrity).

o Atmosphere: Argon or Nitrogen (Argon preferred due to density).

o Container: Schlenk flask or crimp-sealed vial with PTFE-lined septum. Never store in a
container with a ground glass joint without a PTFE sleeve or grease, as the triflate can fuse
the joint (freezing it permanently).

Experimental Protocol: The "Dry Transfer"

This protocol prevents the common error of introducing atmospheric moisture during syringe
transfer, which creates "fuming" and degrades the reagent.

Equipment:

e Schlenk line (Vacuum/Argon manifold).

o Oven-dried glassware (120°C for >4 hours).
o Gas-tight syringe with PTFE-tipped plunger.
Step-by-Step Workflow:

o Equilibration: Remove CDsOTf from the refrigerator and allow it to warm to room
temperature inside a desiccator. Rationale: Opening a cold bottle condenses atmospheric
water immediately.
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o Positive Pressure: Insert an Argon balloon (or line) into the reagent bottle septum to create
positive pressure.

e Syringe Purge: Flush the syringe with dry Argon 3 times.
o Draw: Withdraw the specific volume of CD3OTHf.
o Transfer: Inject directly into the reaction vessel (which must already be under inert gas).

e Quench: Immediately rinse the syringe with anhydrous methanol or triethylamine solution to
neutralize residual triflate.

Visualizing the Safe Handling Workflow
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Figure 2: Safe handling workflow ensuring inert atmosphere continuity from storage to reaction.

Part 4: Emergency Mitigation
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Methyl-d3 triflate is a Category 1B Skin Corrosive and Acute Inhalation Toxin.[1]
e Spill Management:

o Do not use water.[2][3][4] Water generates hot acid clouds.

o Cover with dry lime, sand, or soda ash (sodium carbonate).

o Neutralize cautiously with a dilute solution of 5% ammonium hydroxide or triethylamine in
methanol.

¢ Skin Contact:

o Immediate application of Polyethylene Glycol 400 (PEG 400) is more effective than water
initially for solubilizing and removing the lipophilic triflate, followed by copious water
irrigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

B E-d3 =& fehiEfsfis 99 atom % D | Sigma-Aldrich [sigmaaldrich.com]
. roco.global [roco.global]
. merckmillipore.com [merckmillipore.com]

. Methyl trifluoromethanesulfonate | 333-27-7 [chemicalbook.com]

1.
2
3
4
¢ 5. Methyl triflate | C2H3F303S | CID 9526 - PubChem [pubchem.ncbi.nlm.nih.gov]
6. Methyl trifluoromethanesulfonate - Wikipedia [en.wikipedia.org]
7. datasheets.scbt.com [datasheets.scbt.com]
8. fishersci.com [fishersci.com]

9.

METHYL TRIFLUOROMETHANE SULFONATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 10. Methyl Trifluoromethanesulfonate|Powerful Methylating Agent [benchchem.com]
e 11.rsc.org [rsc.org]

» To cite this document: BenchChem. [Part 1: Physicochemical Properties & The Deuterium
Effect]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121399/docs#part-1-physicochemical-properties-the-
deuterium-effect]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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